(R)-1-benzyl-3-phenylpiperazine
Cat. No. B1504148
M. Wt: 252.35 g/mol
InChI Key: KMOQMXILLUBOJL-KRWDZBQOSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
C=CCN1CCN(Cc2ccccc2)CC1c1ccccc1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
|
[CH3:27][c:28]1[cH:29][cH:30][cH:31][cH:32][cH:33]1.[ClH:1].[ClH:2].[Na+:26].[OH-:25].[OH2:34].[Ru:35]([Cl:36])([Cl:37])[Cl:38].[c:3]1([CH:9]2[N:10]([CH2:22][CH:23]=[CH2:24])[CH2:11][CH2:12][N:13]([CH2:15][c:16]3[cH:17][cH:18][cH:19][cH:20][cH:21]3)[CH2:14]2)[cH:4][cH:5][cH:6][cH:7][cH:8]1>>[c:3]1([CH:9]2[NH:10][CH2:11][CH2:12][N:13]([CH2:15][c:16]3[cH:17][cH:18][cH:19][cH:20][cH:21]3)[CH2:14]2)[cH:4][cH:5][cH:6][cH:7][cH:8]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cc1ccccc1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[OH-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cl[Ru](Cl)Cl
|
|
Name
|
C=CCN1CCN(Cc2ccccc2)CC1c1ccccc1
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C=CCN1CCN(Cc2ccccc2)CC1c1ccccc1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
c1ccc(CN2CCNC(c3ccccc3)C2)cc1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Procedure details
Name
C=CCN1CCN(Cc2ccccc2)CC1c1ccccc1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
|
[CH3:27][c:28]1[cH:29][cH:30][cH:31][cH:32][cH:33]1.[ClH:1].[ClH:2].[Na+:26].[OH-:25].[OH2:34].[Ru:35]([Cl:36])([Cl:37])[Cl:38].[c:3]1([CH:9]2[N:10]([CH2:22][CH:23]=[CH2:24])[CH2:11][CH2:12][N:13]([CH2:15][c:16]3[cH:17][cH:18][cH:19][cH:20][cH:21]3)[CH2:14]2)[cH:4][cH:5][cH:6][cH:7][cH:8]1>>[c:3]1([CH:9]2[NH:10][CH2:11][CH2:12][N:13]([CH2:15][c:16]3[cH:17][cH:18][cH:19][cH:20][cH:21]3)[CH2:14]2)[cH:4][cH:5][cH:6][cH:7][cH:8]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cc1ccccc1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[OH-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cl[Ru](Cl)Cl
|
|
Name
|
C=CCN1CCN(Cc2ccccc2)CC1c1ccccc1
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C=CCN1CCN(Cc2ccccc2)CC1c1ccccc1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
c1ccc(CN2CCNC(c3ccccc3)C2)cc1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
